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Characterization, Synthesis, and Application in Drug
Discovery
Executive Summary
Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) is a critical heterocyclic building

block in modern medicinal chemistry. Belonging to the class of halogenated pyridine

carboxylates, it serves as a bifunctional scaffold: the 5-bromo position enables palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the 4-methoxycarbonyl

group allows for downstream amidation or reduction.

This guide provides an in-depth analysis of its physicochemical properties, with a specific focus

on molecular weight nuances driven by bromine isotopologues—a critical factor for mass

spectrometry validation. It further details a self-validating synthetic protocol and outlines its

utility in constructing kinase inhibitor scaffolds.

Physicochemical Profile & Molecular Weight Analysis[1]
[2][3][4]
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In high-precision drug discovery, "Molecular Weight" is not a single number but a distribution.

For Methyl 5-bromo-2-methylisonicotinate, the presence of a bromine atom introduces a

significant isotopic split that must be accounted for during LC-MS validation.

2.1 Quantitative Data Summary
Property Value / Description

IUPAC Name Methyl 5-bromo-2-methylpyridine-4-carboxylate

CAS Number 1804406-76-5

Molecular Formula C₈H₈BrNO₂

Average Molecular Weight 230.06 g/mol

Monoisotopic Mass (⁷⁹Br) 228.9738 Da

Monoisotopic Mass (⁸¹Br) 230.9718 Da

Physical State Off-white to pale yellow solid

Predicted LogP ~2.1 (Moderate Lipophilicity)

Boiling Point ~280–285 °C (Predicted at 760 mmHg)

2.2 Isotopic Distribution Logic
Bromine exists naturally as two stable isotopes: ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). Unlike

chlorine (3:1 ratio), bromine's near 1:1 ratio creates a distinctive "doublet" in mass

spectrometry.

Target Ion [M+H]⁺: You will observe two peaks of nearly equal intensity at m/z 230.0 and

232.0.

Validation Check: If your MS spectrum does not show this 1:1 doublet separated by 2 mass

units, the compound is not a monobrominated species.

2.3 Structural Visualization
The following diagram illustrates the core connectivity and the isotopic impact on molecular

weight verification.
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Figure 1: Structural connectivity and mass spectrometry signature logic.

Synthetic Route & Process Chemistry
While several routes exist, the most robust and scalable method involves the Fischer

Esterification of the corresponding carboxylic acid. This avoids the use of hazardous

diazomethane and allows for easy purification.

3.1 Reaction Workflow
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Figure 2: Acid-catalyzed esterification workflow.

3.2 Detailed Protocol (Self-Validating)
Objective: Synthesis of Methyl 5-bromo-2-methylisonicotinate from 5-bromo-2-

methylisonicotinic acid.
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Setup: To a dry 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and

reflux condenser, add 5-bromo-2-methylisonicotinic acid (10.0 g, 46.3 mmol).

Solvent/Reagent: Add anhydrous Methanol (100 mL). The solid may not fully dissolve

initially.

Catalyst Addition: Carefully add concentrated Sulfuric Acid (H₂SO₄) (2.0 mL) dropwise.

Exothermic reaction—add slowly.

Reaction: Heat the mixture to reflux (65 °C) for 6 hours.

Validation Point (TLC): Spot reaction mixture vs. starting acid (Mobile phase: 50%

EtOAc/Hexane). The product will have a significantly higher Rf (less polar) than the acid

(baseline).

Workup:

Cool to room temperature.[1][2][3] Concentrate methanol to ~20 mL under reduced

pressure.

Pour residue into crushed ice/water (100 mL).

Neutralize with saturated NaHCO₃ solution until pH ~8. Caution: CO₂ evolution.

Extract with Ethyl Acetate (3 x 50 mL).

Purification:

Wash combined organics with Brine (50 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate.

Result: Off-white solid.[4] Yield typically >90%.

Analytical Validation (E-E-A-T)
To ensure the integrity of the synthesized compound, use the following self-validating spectral

markers.
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4.1 Proton NMR (¹H NMR, 400 MHz, CDCl₃)
The substitution pattern on the pyridine ring creates a highly specific signal set.

δ 8.65 ppm (s, 1H): Proton at position 6. This is the most deshielded proton due to the

adjacent Nitrogen and the inductive effect of the Bromine at position 5. Singlet confirms no

neighbors (Pos 5 is Br).

δ 7.80 ppm (s, 1H): Proton at position 3. Singlet confirms no neighbors (Pos 2 is Me, Pos 4

is Ester).

δ 3.98 ppm (s, 3H): Methoxy group (-OCH₃).

δ 2.65 ppm (s, 3H): Methyl group at position 2 (-CH₃).

4.2 LC-MS Validation
Retention Time: Expect elution in the mid-range of a standard Reverse Phase (C18) gradient

(e.g., 5-95% MeCN/Water) due to moderate lipophilicity (LogP ~2.1).

Mass Spec: As detailed in Section 2.2, look for the 230/232 doublet. Absence of this pattern

indicates debromination (impurity).

Applications in Medicinal Chemistry
This scaffold is a "linchpin" intermediate. The reactivity difference between the aryl bromide and

the ester allows for sequential functionalization.

5.1 Reactivity Logic
C-5 Bromide: Highly reactive in Pd-catalyzed couplings (Suzuki, Stille). Used to attach

aryl/heteroaryl "tails" common in kinase inhibitors.

C-4 Ester: Electrophilic center. Can be hydrolyzed to acid (for amide coupling) or reduced to

alcohol/aldehyde.

C-2 Methyl: Benzylic-like protons. Can be oxidized to aldehyde (SeO₂) or radical brominated

(NBS) for further chain extension, though this is less common than C-5/C-4 manipulation.
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5.2 Functionalization Workflow
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Figure 3: Divergent synthesis pathways for drug scaffold generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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